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Compound of Interest

Compound Name: N,4-Diethoxy-N-ethylaniline
CAS No.: 113103-68-7
Cat. No.: B058542
Get Quote
. J

CAS: 113103-68-7 | Formula: C12H19NO: | Class: N-Alkoxy-N-alkylaniline[1]

Executive Summary

N,4-Diethoxy-N-ethylaniline is a specialized fine chemical intermediate.[1] Unlike standard
anilines, it possesses an N-ethoxy moiety, introducing a labile N-O bond that renders the
compound sensitive to thermal homolysis and photolytic cleavage.[1][2]

Critical Storage Parameters:

o Temperature: Refrigerated (2°C to 8°C). Strict adherence required to prevent radical
formation.[1][2]

+ Atmosphere: Inert Gas (Argon or Nitrogen).[1][2] Required to prevent oxidative darkening.[1]

[2]

o Light:Total Darkness (Amber glass + Foil).[1][2] Essential to inhibit photolytic N-O bond
scission.[1][2]
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o Shelf-Life:12 Months (under optimal conditions).

Chemical Identity & Physicochemical Profile

Understanding the structure is prerequisite to understanding the storage logic.[1][2] This

molecule features a p-phenetidine core (4-ethoxyaniline) substituted at the nitrogen with an

ethyl group and an ethoxy group.[1][2]

Property Value Technical Note
N-Ethoxy-N-ethyl-4- Distinct from N,N-Diethyl-p-
IUPAC Name ) o
ethoxybenzenamine phenetidine.[1][2]
Unique identifier for the N-
CAS Number 113103-68-7 .
alkoxy variant.[1][2]
Molecular Weight 209.29 g/mol

Physical State

Viscous Liquid / Low-melt Solid

Often appears as a reddish-
brown oil due to trace
oxidation.[1][2]

Do not distill without vacuum;

Boiling Point ~211°C (Calculated)
thermal hazard.[1][2]
] Flammable.[1][2] Handle with
Flash Point ~55°C ]
solvent precautions.[1][2]
) Insoluble in water;
B Organic Solvents (DCM, )
Solubility hydrolytically stable at neutral

EtOAcC)

pH.[1][2]

Degradation Mechanisms (The "Why")

The storage protocol is dictated by two primary failure modes: N-O Bond Homolysis and Ring

Oxidation.[1][2]

A. Thermal/Photolytic Homolysis (The N-Alkoxy

Weakness)
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The bond dissociation energy (BDE) of the N-O bond in N-alkoxy anilines is significantly lower
than that of C-N or C-C bonds.[1][2] Exposure to heat (>30°C) or UV light can trigger homolytic
cleavage, generating a stable nitroxide radical and an ethyl radical.[1][2] This is the same
mechanism used in Nitroxide Mediated Polymerization (NMP), but here it represents
degradation.[1][2]

B. Oxidative Coupling (The Phenetidine Liability)

The ethoxy group at the para position is strongly electron-donating, making the aromatic ring
electron-rich.[1][2] In the presence of oxygen, the ring is susceptible to oxidation, leading to the
formation of quinone imines and colored oligomers (darkening from yellow to black).[1][2]

Diagram: Degradation Pathways

The following diagram illustrates the causality between environmental stress and chemical
degradation.[1][2]

Trigger: Heat (>30°C) or UV Light
B Intermediate: Nitroxide Radical + Ethyl Radical H Product: N-Oxides / Polymerization

N,4-Diethoxy-N-ethylaniline

Ring Oxidation

Trigger: Atmospheric Oxygen 3

Product: Quinone Imines (Dark Color)

Click to download full resolution via product page

Caption: Figure 1. Dual degradation pathways: N-O bond homolysis driven by energy input
(heat/light) and ring oxidation driven by oxygen exposure.[2]

Storage & Handling Protocol (SOP)

This protocol is a self-validating system.[1][2] If the compound darkens significantly, the inert
atmosphere seal was compromised.[1][2] If precipitates form, thermal limits were likely
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exceeded.[1][2]

Step-by-Step Workflow

» Receipt & Inspection:

o Upon receipt, inspect physical appearance.[1][2] It should be a pale yellow to light amber
liquid.[1][2] Dark brown or black indicates prior oxidation.[1][2]

e Aliquotting (The "Single-Use" Rule):

o Why: Repeated freeze-thaw cycles and opening of the bottle introduce moisture and
oxygen.[1][2]

o Action: In a glovebox or under a nitrogen funnel, divide the bulk material into single-use
glass vials (e.g., 2mL crimp-top vials).

e Inert Gas Overlay:

o Flush every vial with Argon (preferred over Nitrogen due to higher density) for 30 seconds
before sealing.[1][2]

o Use Teflon-lined (PTFE) caps to prevent leaching.[1][2]

e Thermal Containment:
o Place vials inside a secondary container (opagque box) with desiccant packs.
o Store at 2°C to 8°C.

o Note: Freezing (-20°C) is acceptable but may cause phase separation or crystallization.[1]
[2] If freezing, ensure thorough vortexing after thawing.[1][2]

Diagram: Storage Decision Logic
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Receive N,4-Diethoxy-N-ethylaniline

Check Color

Is it Dark Brown/Black?

No (Yellow/Amber)

REJECT: Oxidized Proceed to Aliquot

Aliquot under Argon/N2
(Avoid Headspace)
(Seal: PTFE-lined Cap + Parafilm)

Store: 4°C, Dark, Desiccated

Click to download full resolution via product page

Caption: Figure 2. Quality Control and Storage Workflow ensuring exclusion of oxygen and light
prior to long-term storage.

Shelf-Life and Retest Dates

Due to the reactive nature of the N-alkoxy functionality, this compound does not have an
indefinite shelf life.[1][2]
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Storage Condition Estimated Shelf-Life Primary Risk
) ) Rapid oxidation (darkening), N-
Ambient (25°C), Air < 1 Month ]
O homolysis.[1][2]
. . Slow oxidation at meniscus.[1]
Refrigerated (4°C), Air 3 - 6 Months 2]
] Optimal Condition. Minimal
Refrigerated (4°C), Argon 12 Months ]
degradation.
Excellent stability, but requires
Frozen (-20°C), Argon 18 - 24 Months

careful thawing.[1][2]

Retest Protocol: At the 12-month mark, perform 1H NMR or HPLC.

 NMR Check: Look for the disappearance of the characteristic N-OCH:z quartet (~3.8-4.0
ppm) or the appearance of sharp aldehyde peaks (breakdown products).[1][2]

e HPLC Check: Purity should remain >97%. Impurities often elute earlier (more polar N-
oxides/phenols).[1][2]

Safety & Toxicology (E-E-A-T)

While specific toxicological data for CAS 113103-68-7 is limited, data is extrapolated from the
structural analog N,N-Diethyl-p-phenetidine and general N-alkoxy anilines.[1]

o Acute Toxicity: Likely harmful if swallowed or absorbed through skin.[1][2] Anilines are known
methemoglobinemia inducers (interfering with oxygen transport in blood).[1][2]

o Skin/Eye: Irritant.[1][2] The ethoxy functionality increases lipophilicity, potentially enhancing
skin absorption.[1][2]

¢ Handling: Always wear nitrile gloves and work within a fume hood.[1][2]

o Spill Cleanup: Absorb with vermiculite.[1][2] Do not use sawdust (combustible reaction risk
with amines).[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Welcome To Hyma Synthesis Pvt. Ltd [hymasynthesis.com]

2. Diethylaniline - Wikipedia [en.wikipedia.org]

3. N-Ethylaniline 98 103-69-5 [sigmaaldrich.com]

e To cite this document: BenchChem. [Technical Guide: Storage & Stability of N,4-Diethoxy-N-
ethylaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b058542/docs#technical-guide-storage-stability-of-n-4-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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